Cas no 1361553-10-7 (Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361553-10-7
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967385
• Update Time: 2025-08-05

Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-13-11(8(3-4-18-13)14(19)21-2)12-9(16)5-7(15)6-10(12)17/h3-6H,1-2H3
• InChI Key： XZNVHYGNMQIRLU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=CC=1C(=O)OC)OC)Cl)Cl

Computed Properties

• Exact Mass: 344.972626 g/mol
• Monoisotopic Mass: 344.972626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4
• Molecular Weight: 346.6

Additional information on Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate

Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361553-10-7): A Comprehensive Overview

Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate, identified by its CAS number 1361553-10-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isonicotinates, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group and a trichlorophenyl moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, which are crucial for subsequent biological evaluations. The trichlorophenyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and potentially improving oral bioavailability. This feature has garnered attention in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of isonicotinates derivatives. Specifically, compounds with structural analogs similar to Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate have shown promise in various preclinical models. For instance, research indicates that certain isonicotinates can modulate enzyme activity and receptor binding, leading to therapeutic effects in conditions such as inflammation and neurodegeneration. The methoxy group in this compound may play a role in fine-tuning its interactions with biological targets, thereby influencing its pharmacological profile.

The trichlorophenyl moiety is another critical feature that contributes to the unique properties of Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate. This group has been shown to enhance binding affinity to specific proteins and enzymes, which is essential for developing potent and selective drugs. In addition, the chlorine atoms can participate in hydrogen bonding or other non-covalent interactions with biological targets, further enhancing the compound's efficacy.

In terms of applications, Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate has been explored as a lead compound in drug discovery programs targeting various diseases. Its structural features make it a versatile scaffold for further derivatization and optimization. Researchers have employed computational methods to predict potential binding modes and optimize molecular properties. These efforts have led to the identification of novel analogs with improved pharmacokinetic profiles and reduced toxicity.

The chemical stability of Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate is another important consideration in its development as a pharmaceutical agent. Studies have demonstrated that this compound exhibits good stability under various storage conditions, which is crucial for ensuring its efficacy during clinical trials and commercialization. Additionally, its solubility characteristics have been evaluated to assess its potential for formulation into different dosage forms.

The safety profile of Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate has been assessed through in vitro and in vivo studies. Preliminary findings suggest that the compound is well-tolerated at relevant doses, although further investigations are needed to fully characterize its toxicological profile. These studies are essential for ensuring patient safety during clinical use and for regulatory approval.

The future directions for research on Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate include exploring its mechanism of action in detail and evaluating its efficacy in animal models of human diseases. Advances in biophysical techniques have enabled researchers to gain deeper insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing next-generation drugs with enhanced therapeutic effects.

In conclusion, Methyl 2-methoxy-3-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361553-10-7) represents a promising candidate for further development as a pharmaceutical agent. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery programs targeting various diseases. Continued research efforts will be essential to fully realize its potential in human health applications.